molecular formula C26H31FN7O6P B1507127 2-[Ethyl[3-[[4-[[1-[2-[(3-fluorophenyl)amino]-2-oxoethyl]-1H-pyrazol-4-yl]amino]quinazolin-7-yl]oxy]propyl]amino]ethyl dihydrogen phosphate CAS No. 786685-53-8

2-[Ethyl[3-[[4-[[1-[2-[(3-fluorophenyl)amino]-2-oxoethyl]-1H-pyrazol-4-yl]amino]quinazolin-7-yl]oxy]propyl]amino]ethyl dihydrogen phosphate

Cat. No.: B1507127
CAS No.: 786685-53-8
M. Wt: 587.5 g/mol
InChI Key: IOLYJOTUELRWGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[Ethyl[3-[[4-[[1-[2-[(3-fluorophenyl)amino]-2-oxoethyl]-1H-pyrazol-4-yl]amino]quinazolin-7-yl]oxy]propyl]amino]ethyl dihydrogen phosphate is a useful research compound. Its molecular formula is C26H31FN7O6P and its molecular weight is 587.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

786685-53-8

Molecular Formula

C26H31FN7O6P

Molecular Weight

587.5 g/mol

IUPAC Name

2-[ethyl-[3-[4-[[1-[2-(3-fluoroanilino)-2-oxoethyl]pyrazol-4-yl]amino]quinazolin-7-yl]oxypropyl]amino]ethyl dihydrogen phosphate

InChI

InChI=1S/C26H31FN7O6P/c1-2-33(10-12-40-41(36,37)38)9-4-11-39-22-7-8-23-24(14-22)28-18-29-26(23)32-21-15-30-34(16-21)17-25(35)31-20-6-3-5-19(27)13-20/h3,5-8,13-16,18H,2,4,9-12,17H2,1H3,(H,31,35)(H,28,29,32)(H2,36,37,38)

InChI Key

IOLYJOTUELRWGV-UHFFFAOYSA-N

SMILES

CCN(CCCOC1=CC2=C(C=C1)C(=NC=N2)NC3=CN(N=C3)CC(=O)NC4=CC(=CC=C4)F)CCOP(=O)(O)O

Canonical SMILES

CCN(CCCOC1=CC2=C(C=C1)C(=NC=N2)NC3=CN(N=C3)CC(=O)NC4=CC(=CC=C4)F)CCOP(=O)(O)O

Origin of Product

United States

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